Cas no 3336-41-2 (3,5-Dichloro-4-hydroxybenzoic acid)

• Product Name: 3,5-Dichloro-4-hydroxybenzoic acid
• CAS No: 3336-41-2
• MF: C₇H₄Cl₂O₃
• MW: 207.010860443115
• MDL: MFCD00002550
• CID: 44048
• PubChem ID: 18749
• Update Time: 2025-06-09

3,5-Dichloro-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-hydroxybenzoic acid
• 4-Hydroxy-3,5-Dichloro Benzoic Acid
• 3.5-Dichloro-4-hydroxybenzoicacid
• 3,5-Dichlor-4-hydroxy-benzoesaeure
• 4-hydroxy-3,5-dichloro-benzoic acid
• acide dichloro-3,5 hydroxy-4 benzoique
• BENZOIC ACID,3,5-DICHLORO-4-HYDROXY
• DiClHBz
• EINECS 222-071-9
• NSC 21185
• 3,5-Dichloro-4-hydroxybenzoicacid
• 4-Hydroxy-3,5-dichlorobenzoic acid
• 3,5-Dichloro-4-hydroxy-benzoic acid
• AS-12292
• AC-2673
• SR-01000047708
• NSC21185
• ph-COOH
• Y8BF62TK9Q
• FT-0614542
• InChI=1/C7H4Cl2O3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10H,(H,11,12
• 3,5-Dichloro-4-hydroxybenzoic acid, 97%
• AKOS000268873
• NSC-21185
• FGZ
• CS-W005243
• CHEBI:53685
• AI3-33354
• 3336-41-2
• BRN 2616297
• EN300-07242
• 3.5-dichloro-4-hydroxybenzoic acid
• AB01334882-02
• 3,5-dichloro-p-salicylic acid
• NCGC00342957-01
• Q27124163
• SR-01000047708-1
• NS00029466
• SCHEMBL737305
• 3 pound not5-Dichloro-4-hydroxybenzoic acid
• Epitope ID:122960
• A821744
• D0373
• SY002505
• DTXSID60186975
• BENZOIC ACID, 3,5-DICHLORO-4-HYDROXY-
• AMY25145
• Benzoic acid,5-dichloro-4-hydroxy-
• Q-100407
• MFCD00002550
• STK519623
• DB-022021
• DTXCID00109466
• 222-071-9
• FD36819

• MDL： MFCD00002550
• Inchi： 1S/C7H4Cl2O3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10H,(H,11,12)
• InChI Key： AULKDLUOQCUNOK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(=O)O)C=1)Cl)O
• BRN： 2616297

Computed Properties

• Exact Mass: 205.95400
• Monoisotopic Mass: 205.953749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: White powder
• Density: 1.5281 (rough estimate)
• Melting Point: 264-266 °C (lit.)
• Boiling Point: 328.2℃ at 760 mmHg
• Flash Point: 152.3℃
• Refractive Index: 1.4845 (estimate)
• PSA: 57.53000
• LogP: 2.39720
• Solubility: Not determined

3,5-Dichloro-4-hydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：DG7502000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dichlorobenzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-Dichloro-4-hydroxybenzoic acid

3,5-Dichloro-4-Hydroxybenzoic Acid (CAS No: 3336-41-2)

3,5-Dichloro-4-hydroxybenzoic acid is a structurally unique organic compound with significant applications in various scientific and industrial domains. This compound, identified by the CAS registry number 3336-41-2, has garnered attention due to its versatile properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzoic acid backbone with hydroxyl and dichloro substituents at specific positions, which contribute to its distinctive chemical behavior.

The synthesis of 3,5-dichloro-4-hydroxybenzoic acid involves multi-step chemical reactions, often starting from chlorobenzene derivatives or other aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of catalytic systems to enhance reaction yields and minimize by-products, making the synthesis process more sustainable.

One of the most notable applications of 3,5-dichloro-4-hydroxybenzoic acid is in the pharmaceutical industry. The compound has been investigated for its potential as a lead molecule in drug discovery programs targeting various diseases. Its hydroxyl group and dichloro substituents provide opportunities for functionalization, allowing researchers to modify the molecule to improve bioavailability or enhance therapeutic effects.

In the realm of agrochemicals, 3,5-dichloro-4-hydroxybenzoic acid has shown promise as a precursor for herbicides and fungicides. Its ability to interact with biological systems makes it a valuable starting material for developing compounds that can combat agricultural pests and diseases effectively.

Recent studies have also highlighted the potential of 3,5-dichloro-4-hydroxybenzoic acid in materials science. The compound has been used as a building block for synthesizing advanced materials such as polymers and nanoparticles. Its unique electronic properties make it suitable for applications in electronics and optoelectronics.

The physical properties of 3,5-dichloro-4-hydroxybenzoic acid, including its melting point, solubility, and stability under various conditions, have been extensively characterized using modern analytical techniques such as X-ray crystallography and thermogravimetric analysis (TGA). These studies provide valuable insights into the compound's behavior under different environmental conditions.

From an environmental perspective, understanding the fate and transport of 3,5-dichloro-4-hydroxybenzoic acid in natural systems is crucial. Researchers have conducted ecotoxicological studies to assess its potential impact on aquatic organisms and ecosystems. These studies are essential for ensuring the safe use of the compound in industrial applications.

In conclusion, 3,5-dichloro-4-hydroxybenzoic acid (CAS No: 3336-41-2) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further.